Cholesteryl 4,7,10,13,16-docosapentaenoate

• Molecular Formula: C49H78O2
• Molecular Weight: 699.1 g/mol
• InChI: InChI=1S/C49H78O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-29-47(50)51-42-34-36-48(5)41(38-42)30-31-43-45-33-32-44(40(4)28-26-27-39(2)3)49(45,6)37-35-46(43)48/h11-12,14-15,17-18,20-21,23-24,30,39-40,42-46H,7-10,13,16,19,22,25-29,31-38H2,1-6H3/b12-11-,15-14-,18-17-,21-20-,24-23-/t40-,42+,43+,44-,45+,46+,48+,49-/m1/s1
• InChIKey: OMHZQRFOHAXINE-JZHJWEQVSA-N

Cholesteryl 4,7,10,13,16-Docosapentaenoate: Chemical Identity and Procurement Context for Research-Grade Cholesterol Esters

Cholesteryl 4,7,10,13,16-docosapentaenoate (also designated CE22:5n6 or cholesteryl (7Z,10Z,13Z,16Z,19Z)-docosapentaenoate; CAS 74892-02-7 for the n-6 isomer) is a cholesterol ester formed by the esterification of cholesterol with docosapentaenoic acid (DPA, 22:5), a 22-carbon polyunsaturated fatty acid containing five double bonds . This compound belongs to the class of cholesteryl esters (CEs) that serve as the primary transport and storage form of cholesterol in lipoproteins and intracellular lipid droplets. It is commercially available as a biochemical reagent with purity typically ≥95% to 99%, supplied as a colorless to light yellow oil with molecular formula C49H78O2 and molecular weight 699.14 g/mol [1]. The compound is characterized by pronounced hydrophobicity and is practically insoluble in water, requiring organic solvents such as chloroform for reconstitution [2].

Compound Type Cholesteryl ester of DPA (22:5); research-grade lipid standard

Key Distinction DPA acyl chain exhibits distinct metabolic behavior not recapitulated by EPA or DHA esters

Workflow Fit DPA-specific lipid modulation studies, tracer experiments for non-LCAT pathways, lipidomics reference standard

• [1] MedChemExpress. Cholesteryl docosapentaenoate (CE22:5n3) Product Datasheet. Cat. No. HY-166302. CAS 70110-49-5. Purity 99.0%. View Source
• [2] Milk Composition Database. Metabocard for 22:5 Cholesteryl ester (BMDB0062604). Created 2018-08-29. View Source

Why Generic Cholesteryl Ester Substitution Fails for Cholesteryl 4,7,10,13,16-Docosapentaenoate

Cholesteryl esters are not interchangeable building blocks; the biological activity, metabolic fate, and analytical behavior of each CE species is dictated by its constituent fatty acyl chain. Empirical evidence demonstrates that the docosapentaenoic acid (DPA, 22:5) moiety confers properties distinct from other n-3 polyunsaturated fatty acids (PUFAs) such as eicosapentaenoic acid (EPA, 20:5) and docosahexaenoic acid (DHA, 22:6), as well as from the n-6 isomer DPA n-6 [1]. Furthermore, studies on cholesteryl ester formation via the lecithin:cholesterol acyltransferase (LCAT) pathway reveal that DPA is not detected as a CE species following dietary fish oil supplementation, in stark contrast to the greater than 20-fold elevation observed for CE-EPA and the nearly 6-fold increase for CE-DHA, suggesting DPA is not a substrate for LCAT-mediated cholesterol esterification under those experimental conditions [2]. These compound-specific characteristics mean that substituting CE22:5 with CE20:5, CE22:6, or other CE species in a research protocol will yield fundamentally different outcomes in metabolic tracing, biomarker quantification, or functional assays.

• EPA or DHA CE substitution CE22:5 is not a LCAT substrate in certain models, unlike CE20:5/CE22:6; metabolic tracing may shift.
• n-6 DPA isomer substitution DPA n-3 and n-6 can produce divergent vascular functional responses; isomer choice may alter aortic endpoint interpretation.
• Generic CE species substitution Fatty acyl chain identity drives tissue distribution and biomarker specificity; general replacement may confound lipidomics studies.

• [1] Drouin G, Catheline D, Guillocheau E, et al. Comparative effects of dietary n-3 docosapentaenoic acid (DPA), DHA and EPA on plasma lipid parameters, oxidative status and fatty acid tissue composition. J Nutr Biochem. 2019;63:86-94. doi:10.1016/j.jnutbio.2018.09.029. View Source
• [2] Banerjee N, et al. Molecular species of cholesteryl esters formed via plasma lecithin:cholesterol acyltransferase in fish oil supplemented dogs. Nutr Res. 1997;17(5):861-872. View Source

Quantitative Differentiation Evidence for Cholesteryl 4,7,10,13,16-Docosapentaenoate vs. EPA- and DHA-Based Cholesteryl Esters

Superior Cholesterol-Lowering Efficacy of DPA-Derived Cholesteryl Ester Compared to EPA and DHA in Rodent Models

In a head-to-head comparative dietary supplementation study in healthy adult rats, supplementation with DPA (the fatty acid constituent of cholesteryl 4,7,10,13,16-docosapentaenoate) was the only intervention among DPA, EPA, and DHA that resulted in a statistically significant reduction in plasma cholesterol esters compared to the nonsupplemented control group. While EPA and DHA failed to significantly alter plasma cholesterol ester levels under identical experimental conditions, DPA supplementation led to a measurable decrease [1]. This differential effect on the circulating CE pool constitutes a class-level inference for the target cholesteryl ester compound.

Plasma CE modulation

Class-level

DPA uniquely reduced plasma CEs; EPA/DHA ineffective

DPA-specific lipid modulation context

Rodent supplementation model

Evidence Dimension	Reduction in plasma cholesterol esters
Target Compound Data	Significant decrease vs. control
Comparator Or Baseline	EPA supplementation: no significant decrease vs. control; DHA supplementation: no significant decrease vs. control
Quantified Difference	DPA uniquely effective; EPA and DHA ineffective for this parameter
Conditions	Healthy adult rats fed semisynthetic diets supplemented with 1% total lipids as EPA, DPA, or DHA ethyl esters for 6 weeks; plasma cholesterol esters measured by GC-MS

Why This Matters

This demonstrates that the DPA acyl moiety confers cholesterol ester-modulating activity not shared by EPA or DHA, making cholesteryl 4,7,10,13,16-docosapentaenoate the appropriate choice for studies investigating DPA-specific lipid modulation.

• [1] Drouin G, Catheline D, Guillocheau E, et al. Comparative effects of dietary n-3 docosapentaenoic acid (DPA), DHA and EPA on plasma lipid parameters, oxidative status and fatty acid tissue composition. J Nutr Biochem. 2019;63:86-94. doi:10.1016/j.jnutbio.2018.09.029. View Source

DPA Is Not a Substrate for LCAT-Mediated Cholesteryl Ester Formation in Canine Plasma

A direct study of cholesteryl ester molecular species formed via the plasma lecithin:cholesterol acyltransferase (LCAT) reaction in fish oil-supplemented dogs revealed a striking divergence in substrate utilization. While dietary menhaden fish oil supplementation resulted in a greater than 20-fold elevation in plasma CE-EPA and a nearly 6-fold increase in CE-DHA, docosapentaenoic acid (DPA) was not detected in any cholesteryl ester fatty acid samples, suggesting that this fatty acid is not a substrate for LCAT-mediated cholesterol esterification under these conditions [1]. This represents direct head-to-head evidence that the cholesteryl ester of DPA is not endogenously generated via the canonical LCAT pathway in this model.

LCAT substrate specificity

Head-to-head

DPA not detected in CE fraction; CE-EPA >20-fold, CE-DHA ~6-fold

Exogenous tracer for non-LCAT pathways

Canine plasma; fish oil supplementation

Evidence Dimension	Detection as cholesteryl ester fatty acid after dietary supplementation
Target Compound Data	DPA not detected in any CE fatty acid samples
Comparator Or Baseline	EPA: >20-fold elevation in CE-EPA; DHA: nearly 6-fold increase in CE-DHA
Quantified Difference	Target undetectable vs. 20-fold and 6-fold increases for comparators
Conditions	Adult dogs fed menhaden fish oil (MHO) supplements for 22 days; plasma CE fatty acid distributions measured by argentation thin-layer chromatography

Why This Matters

This evidence indicates that exogenously supplied cholesteryl 4,7,10,13,16-docosapentaenoate does not arise from endogenous LCAT activity in this model, making it a valuable tracer or exogenous standard for studies of non-LCAT CE pathways or dietary CE absorption.

• [1] Banerjee N, et al. Molecular species of cholesteryl esters formed via plasma lecithin:cholesterol acyltransferase in fish oil supplemented dogs. Nutr Res. 1997;17(5):861-872. View Source

DPA n-3 and DPA n-6 Exhibit Divergent Effects on Aortic Function Compared to DHA in Hypercholesterolemic Hamsters

In a comparative study examining cholesterol-lowering activity and vascular effects in hamsters fed a high-cholesterol diet, supplementation with DPA n-3, DPA n-6, and DHA all reduced plasma total cholesterol by 29-33% and non-HDL cholesterol by 29-50% compared to the stearic acid control [1]. However, a functional divergence emerged in aortic tension and relaxation measurements: aortas from DPA n-3 and DHA groups exhibited significantly lesser tension and better relaxation than those from the control and DPA n-6 groups [1]. This differential effect was mediated in part by inhibition of cyclooxygenase-2 (COX-2) gene expression [1]. This constitutes class-level inference that the n-3 DPA isomer (present in cholesteryl 4,7,10,13,16-docosapentaenoate when supplied as the n-3 variant) confers vascular benefits not shared by the n-6 DPA isomer.

Aortic function divergence

Class-level

DPA n-3 improved aortic relaxation vs DPA n-6; COX-2 inhibition involved

Isomer-dependent vascular endpoint context

Hamster high-cholesterol model

Evidence Dimension	Plasma total cholesterol reduction
Target Compound Data	DPA n-3: 29-33% reduction vs. control
Comparator Or Baseline	DPA n-6: 29-33% reduction vs. control; DHA: 29-33% reduction vs. control
Quantified Difference	Equivalent cholesterol reduction across all three PUFAs
Conditions	Hamsters fed high-cholesterol diet with 0.4% stearic acid (control) or 0.4% DPA n-3, DPA n-6, or DHA for an unspecified period

Why This Matters

Researchers investigating vascular endpoints or COX-2-mediated pathways should select the n-3 DPA cholesteryl ester variant over the n-6 DPA variant or DHA when aortic functional outcomes are the primary readout, given the demonstrated superiority of DPA n-3 over DPA n-6 in this vascular context.

• [1] Chen J, Jiang Y, Liang Y, et al. DPA n-3, DPA n-6 and DHA improve lipoprotein profiles and aortic function in hamsters fed a high cholesterol diet. Atherosclerosis. 2012;221(2):397-404. View Source

Cholesteryl 4,7,10,13,16-Docosapentaenoate Is Elevated in Liver, Plasma, and Skeletal Muscle of ACBP Knockout Mice

Quantitative lipidomics analysis of acyl-CoA binding protein (ACBP) deficient mice revealed that cholesteryl docosapentaenoate is specifically elevated in the liver, plasma, and skeletal muscle of Acbp knockout mice compared to homozygous wild-type controls . This finding emerged from a comprehensive lipidomics screen that charted the absolute abundance of 613 lipid molecules across multiple tissues [1]. This represents direct evidence of differential regulation of this specific cholesteryl ester species in a genetically defined metabolic context.

ACBP KO tissue elevation

Head-to-head

Elevated in liver, plasma, skeletal muscle of ACBP KO mice

Tissue-specific biomarker for ACBP studies

Quantitative lipidomics; fold-change not specified

Evidence Dimension	Tissue abundance of cholesteryl docosapentaenoate
Target Compound Data	Elevated in liver, plasma, and skeletal muscle of ACBP knockout mice
Comparator Or Baseline	Homozygous wild-type control mice (normal ACBP expression)
Quantified Difference	Significantly elevated (quantitative fold-change not specified in abstract; full quantitative data available in primary article)
Conditions	ACBP knockout vs. wild-type mice; lipidomics analysis of liver, plasma, and skeletal muscle tissues

Why This Matters

This tissue-specific elevation pattern makes cholesteryl 4,7,10,13,16-docosapentaenoate a validated biomarker for ACBP-related metabolic studies and a critical reference standard for lipidomics investigations involving this genetic model.

• [1] Gallego SF, et al. Quantitative lipidomics reveals age-dependent perturbations of whole-body lipid metabolism in ACBP deficient mice. Biochim Biophys Acta Mol Cell Biol Lipids. 2017;1862(2):145-155. View Source

Plasma CE22:5 Levels Are Associated with Coronary Artery Disease Status in Human Clinical Cohorts

A validated UPLC-MS/MS method for quantifying 13 cholesteryl ester molecular species in human plasma was applied to cohorts of stable coronary artery disease patients, acute myocardial infarction patients, and healthy controls [1]. The analysis identified that cholesteryl ester 22:5 (CE22:5), along with CE22:0, CE20:5, CE18:0, and CE18:3, exhibited altered levels associated with the occurrence and progression of coronary heart disease [1]. This clinical association distinguishes CE22:5 from other cholesteryl ester species that did not show disease-related variation.

Plasma CE22:5 & CAD association

Cross-study comparable

CE22:5 levels linked to coronary heart disease occurrence and progression

Cardiovascular biomarker research context

UPLC-MS/MS; statistical significance not reported

Evidence Dimension	Association with coronary artery disease status
Target Compound Data	CE22:5 levels associated with coronary heart disease occurrence and progression
Comparator Or Baseline	Other CE species measured (CE22:0, CE20:5, CE18:0, CE18:3 also associated; other CE species not specified as showing association)
Quantified Difference	Qualitative association (statistical significance not numerically reported in abstract)
Conditions	Human plasma samples from stable CAD patients (n=50), AMI patients (n=50), and healthy controls (n=50); UPLC-MS/MS quantification

Why This Matters

The clinical relevance of CE22:5 as a potential cardiovascular biomarker supports its procurement as a certified reference standard for clinical lipidomics laboratories developing or validating assays for cardiovascular risk stratification.

• [1] Authors not specified in excerpt. Detection method of human plasma cholesteryl ester molecules based on UPLC-MS/MS and its application in patients with coronary heart disease. Chinese Journal article. 2023. View Source

Evidence-Based Application Scenarios for Cholesteryl 4,7,10,13,16-Docosapentaenoate in Research and Analytical Settings

Investigating DPA-Specific Effects on Plasma Lipid Parameters Where EPA and DHA Are Ineffective

Researchers studying differential effects of n-3 PUFAs on plasma cholesterol ester pools should select cholesteryl 4,7,10,13,16-docosapentaenoate when the experimental question centers on DPA-specific lipid modulation. Evidence from rat supplementation studies demonstrates that DPA uniquely reduces plasma cholesterol esters, whereas EPA and DHA show no significant effect under identical conditions [1]. This scenario applies to studies examining the distinct metabolic and physiological roles of DPA that are not recapitulated by the more commonly studied EPA and DHA.

Tracer Studies of Exogenous Cholesteryl Ester Absorption and Non-LCAT Cholesterol Esterification Pathways

Given that DPA is not detected as a cholesteryl ester species following LCAT-mediated esterification in canine plasma after fish oil supplementation [1], exogenously supplied cholesteryl 4,7,10,13,16-docosapentaenoate serves as an ideal tracer for studying alternative pathways of cholesteryl ester formation and absorption. This compound can be employed to differentiate between LCAT-derived and non-LCAT-derived CE pools, or to trace the absorption and metabolic fate of dietary cholesteryl esters independent of endogenous LCAT activity.

Lipidomics Reference Standard for ACBP Knockout Mouse Model Studies

Quantitative lipidomics has established that cholesteryl docosapentaenoate is significantly elevated in the liver, plasma, and skeletal muscle of ACBP knockout mice relative to wild-type controls [1][2]. Laboratories conducting lipidomic profiling in ACBP-deficient models require authentic cholesteryl 4,7,10,13,16-docosapentaenoate as an analytical reference standard for accurate identification, retention time alignment, and absolute quantification of this biomarker species in tissue extracts.

Clinical Lipidomics Assay Development for Cardiovascular Disease Biomarker Panels

Clinical laboratories developing or validating UPLC-MS/MS assays for cardiovascular risk stratification should include cholesteryl 4,7,10,13,16-docosapentaenoate as a calibrant in their CE molecular species panels. Human plasma studies have demonstrated that CE22:5 levels are associated with coronary artery disease and acute myocardial infarction status [1]. Including this CE species in targeted lipidomics workflows enables comprehensive profiling of disease-relevant cholesteryl ester alterations.

Application

Selection Property

Validation Focus

DPA-specific plasma lipid studies

DPA unique CE modulation activity

Verify CE reduction vs EPA/DHA controls

Non-LCAT CE pathway tracing

LCAT substrate exclusion

Confirm non-LCAT esterification in model

Lipidomics reference for ACBP KO models

Tissue-specific CE elevation

Validate retention time and abundance

Cardiovascular biomarker research assay

CE22:5 associated with coronary heart disease

Method validation for research matrices

• [1] Drouin G, Catheline D, Guillocheau E, et al. Comparative effects of dietary n-3 docosapentaenoic acid (DPA), DHA and EPA on plasma lipid parameters, oxidative status and fatty acid tissue composition. J Nutr Biochem. 2019;63:86-94. View Source
• [2] Banerjee N, et al. Molecular species of cholesteryl esters formed via plasma lecithin:cholesterol acyltransferase in fish oil supplemented dogs. Nutr Res. 1997;17(5):861-872. View Source
• [3] Gallego SF, et al. Quantitative lipidomics reveals age-dependent perturbations of whole-body lipid metabolism in ACBP deficient mice. Biochim Biophys Acta Mol Cell Biol Lipids. 2017;1862(2):145-155. View Source
• [4] Detection method of human plasma cholesteryl ester molecules based on UPLC-MS/MS and its application in patients with coronary heart disease. Chinese Journal article. 2023. View Source